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Compound of Interest

Compound Name: 2-(Ethylamino)benzoic acid

CAS No.: 89-50-9

Cat. No.: B1294384

Get Quote

As researchers and scientists, our commitment to innovation must be matched by an

unwavering dedication to safety and environmental stewardship. The proper handling and

disposal of laboratory chemicals are paramount to this commitment. This guide provides a

detailed, step-by-step protocol for the safe disposal of 2-(Ethylamino)benzoic acid, ensuring

the protection of personnel and the environment.

Understanding the Hazard Profile of 2-
(Ethylamino)benzoic Acid
Before any disposal procedure, a thorough understanding of the chemical's potential hazards is

essential. While specific toxicity data for 2-(Ethylamino)benzoic acid is not extensively

documented, its structure as a derivative of benzoic acid and an aromatic amine suggests

certain potential hazards. Safety Data Sheets (SDS) for similar compounds, such as

aminobenzoic acid and its derivatives, indicate that this class of compounds may cause skin,

eye, and respiratory irritation.[1][2]
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Hazard Classification Potential Effects

Acute Oral Toxicity Harmful if swallowed.[1][3]

Skin Corrosion/Irritation Causes skin irritation.[1][4]

Serious Eye Damage/Irritation Causes serious eye damage or irritation.[1][3][4]

Specific Target Organ Toxicity May cause respiratory irritation.[1][3]

It is crucial to handle 2-(Ethylamino)benzoic acid in a well-ventilated area, preferably within a

chemical fume hood, to minimize the risk of inhalation.[5]

Personal Protective Equipment (PPE): Your First Line of
Defense
Appropriate personal protective equipment is non-negotiable when handling 2-
(Ethylamino)benzoic acid. The following PPE must be worn to ensure personal safety:

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

dust particles and potential splashes.[3][4]

Hand Protection: Wear protective gloves, such as nitrile rubber, that are resistant to

chemicals.[3][4]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[3][4]

Respiratory Protection: In cases of insufficient ventilation or when dealing with large

quantities that may generate significant dust, a NIOSH/MSHA-approved respirator is

recommended.[5]

Disposal Workflow: A Step-by-Step Procedural Guide
The proper disposal of 2-(Ethylamino)benzoic acid must adhere to all applicable federal,

state, and local regulations.[1][6][7] The following workflow provides a general guideline for

laboratory-scale disposal.
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Diagram: Disposal Decision Workflow for 2-(Ethylamino)benzoic Acid

Phase 1: Preparation & Assessment

Phase 2: Containment & Collection

Phase 3: Regulatory Compliance & Disposal

Start: Unused 2-(Ethylamino)benzoic Acid or Spill

Assess Waste Status:
- Unwanted surplus?

- Contaminated spill material?

Don Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Spill Occurred?

For Surplus Chemical:
Place in a clearly labeled, sealed container for waste.

No

For Spills:
- Avoid generating dust.

- Mechanically sweep up solid material.

Yes

Hazardous Waste Characterization:
Consult institutional EHS. Does the waste exhibit characteristics of:

- Ignitability?
- Corrosivity?
- Reactivity?
- Toxicity?

Place spill debris into a labeled, sealed hazardous waste container.

Dispose as non-hazardous chemical waste per institutional guidelines.

No

Dispose of as hazardous waste through a licensed disposal facility.

Yes

End: Waste Transferred to EHS/Disposal Vendor
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Caption: Decision workflow for the safe disposal of 2-(Ethylamino)benzoic acid.

Step 1: Waste Identification and Segregation

Unused or Surplus Chemical: If the 2-(Ethylamino)benzoic acid is in its original container

and is no longer needed, it should be treated as chemical waste. Do not mix it with other

waste streams.

Contaminated Materials: Any materials used to clean up spills of 2-(Ethylamino)benzoic
acid, such as absorbent pads, gloves, or paper towels, must also be treated as hazardous

waste.

Step 2: Containment and Labeling

Place the 2-(Ethylamino)benzoic acid or contaminated materials into a compatible, leak-

proof container.[5][8] The container should be clearly labeled with "Hazardous Waste" and

the full chemical name: "2-(Ethylamino)benzoic Acid".

Ensure the container is tightly sealed and stored in a designated hazardous waste

accumulation area.[4][8]

Step 3: Accidental Spill Cleanup

In the event of a spill:

Evacuate the immediate area and ensure proper ventilation.[9]

Wearing the appropriate PPE, carefully sweep up the solid material.[4][10] Avoid generating

dust.[1][5] If necessary, moisten the material slightly to prevent it from becoming airborne.[9]

Place the swept-up material into a designated hazardous waste container.[8][10]

Clean the spill area with soap and water, collecting the cleaning materials for disposal as

hazardous waste.[4]

Step 4: Disposal Request and Manifesting
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Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.[11]

Provide them with all necessary information about the waste, including the chemical name

and quantity.

Under the Resource Conservation and Recovery Act (RCRA), a hazardous waste generator

is responsible for the waste from "cradle-to-grave."[12] This means you must ensure that the

waste is transported, treated, and disposed of by a licensed hazardous waste disposal

facility.

Regulatory Framework: RCRA and Hazardous Waste
Determination
The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under RCRA.[12]

A chemical waste is considered hazardous if it is specifically listed as such or if it exhibits one

of four characteristics:

Ignitability: The ability to catch fire.

Corrosivity: The ability to corrode metal.

Reactivity: The tendency to explode or react violently.

Toxicity: The potential to be harmful if ingested or absorbed.[13]

2-(Ethylamino)benzoic acid is not specifically listed as a hazardous waste by the EPA.[13][14]

Therefore, a hazardous waste determination must be made based on its characteristics. It is

the responsibility of the waste generator to make this determination.[6][7] In a laboratory

setting, it is best practice to manage unknown or non-characterized chemical waste as

hazardous to ensure the highest level of safety and compliance.

Prohibited Disposal Methods
Under no circumstances should 2-(Ethylamino)benzoic acid be disposed of via the following

methods:
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Sanitary Sewer: Do not wash the chemical down the drain.[9][11][15] This can harm aquatic

life and interfere with wastewater treatment processes.

Regular Trash: Disposal in the regular trash can lead to environmental contamination and

pose a risk to sanitation workers.

By adhering to these procedures, you can ensure the safe and compliant disposal of 2-
(Ethylamino)benzoic acid, upholding your responsibility to your colleagues, the community,

and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://www.carlroth.com/medias/SDB-0979-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTk3NTN8YXBwbGljYXRpb24vcGRmfGFHRXlMMmc0WWk4NU1UWXhNelF6TXpZNU1qUTJMMU5FUWw4d09UYzVYMGxGWDBWT0xuQmtaZ3xiODFkM2IxMDcyNWZjNjJmYzIxYjk0ZGQwNjUyZGRhNTM3NmNiMGE5NzRjNDM0N2UyODk2MmY2NTFkMDNhNmI1
https://www.benchchem.com/product/b1294384/docs#a-comprehensive-guide-to-the-proper-disposal-of-2-ethylamino-benzoic-acid
https://www.benchchem.com/product/b1294384/docs#a-comprehensive-guide-to-the-proper-disposal-of-2-ethylamino-benzoic-acid
https://www.benchchem.com/product/b1294384/docs#a-comprehensive-guide-to-the-proper-disposal-of-2-ethylamino-benzoic-acid
https://www.benchchem.com/product/b1294384/docs#a-comprehensive-guide-to-the-proper-disposal-of-2-ethylamino-benzoic-acid
https://www.benchchem.com/product/b1294384?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294384?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

